6-Methoxy-5-amino-2-methylaminopyridine
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Methoxy-5-amino-2-methylaminopyridine are not explicitly listed in the search results . As a research chemical, its properties such as melting point, boiling point, density, and solubility would typically be determined in a laboratory setting.Scientific Research Applications
Synthesis and Chemical Properties
6-Methoxy-5-amino-2-methylaminopyridine and its derivatives have been a focus in synthetic chemistry due to their potential applications in various fields. Horikawa, Hirokawa, and Kato (2001) developed a practical synthesis route for a derivative of this compound, highlighting its utility as a key intermediate in the production of other chemicals (Horikawa, Hirokawa, & Kato, 2001). Similarly, Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis method for a related compound, showcasing its relevance in the development of receptor antagonists (Hirokawa, Horikawa, & Kato, 2000).
Pharmacological Applications
In the pharmacological domain, the derivatives of 6-Methoxy-5-amino-2-methylaminopyridine have been explored for their potential in treating various conditions. Rodríguez-Rangel et al. (2020) investigated derivatives of 4-Aminopyridine, including those with methoxy groups, for their ability to block voltage-gated potassium channels, suggesting their potential in multiple sclerosis treatment and PET imaging (Rodríguez-Rangel et al., 2020).
Molecular Biology and DNA Research
In molecular biology, derivatives of 6-Methoxy-5-amino-2-methylaminopyridine have been used in DNA research. Singer and Spengler (1982) demonstrated how O-Methylhydroxylamine, a related compound, can directly substitute a methoxyamino group for the amino group of nucleosides, impacting tautomeric equilibrium and potentially influencing transcription and replication processes (Singer & Spengler, 1982).
Material Science and Corrosion Inhibition
In material science, these compounds have been studied for their corrosion inhibition properties. Yadav et al. (2016) investigated pyranopyrazole derivatives, including those with methoxy groups, as inhibitors for steel corrosion in acidic solutions, showcasing their potential in industrial applications (Yadav, Gope, Kumari, & Yadav, 2016).
Safety and Hazards
properties
IUPAC Name |
6-methoxy-2-N-methylpyridine-2,5-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O/c1-9-6-4-3-5(8)7(10-6)11-2/h3-4H,8H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIVMVUMPCFMVFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=C(C=C1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60655797 |
Source
|
| Record name | 6-Methoxy-N~2~-methylpyridine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60655797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-5-amino-2-methylaminopyridine | |
CAS RN |
471254-59-8 |
Source
|
| Record name | 6-Methoxy-N~2~-methylpyridine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60655797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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